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For Researchers, Scientists, and Drug Development Professionals

Introduction
C6 Urea Ceramide is a cell-permeable inhibitor of neutral ceramidase (nCDase), an enzyme

responsible for the hydrolysis of ceramide into sphingosine. By inhibiting nCDase, C6 Urea
Ceramide leads to the intracellular accumulation of endogenous ceramides. Ceramides are

critical bioactive sphingolipids that act as second messengers in a variety of cellular processes,

including the regulation of cell growth, differentiation, and apoptosis. The elevation of

endogenous ceramide levels is a key mechanism for inducing apoptosis in cancer cells, making

C6 Urea Ceramide a valuable tool for cancer research and a potential therapeutic agent.[1][2]

These application notes provide a comprehensive guide for utilizing C6 Urea Ceramide to

induce apoptosis in cancer cell lines. The included protocols detail the necessary steps for cell

treatment and subsequent analysis of apoptosis.

Mechanism of Action
C6 Urea Ceramide functions as a competitive inhibitor of neutral ceramidase.[1] This inhibition

leads to an accumulation of various endogenous ceramide species within the cell, including

C16:0, C18:0, C20:0, and C24:0 ceramides.[3] The elevated ceramide levels trigger a signaling

cascade that culminates in programmed cell death, or apoptosis. This process is often

accompanied by other cellular responses such as autophagy.[2] The pro-apoptotic effects of
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increased ceramide levels are mediated through the activation of caspase cascades and the

mitochondrial pathway, ultimately leading to the execution of apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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